Cas no 92195-86-3 ( )

• Product Name: &nbsp
• CAS No: 92195-86-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 998154
• PubChem ID: 226132
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-methyl-N-phenylbutanamide
• NSC16278
• SCHEMBL12251346
• NSC-16278
• 92195-86-3
• DTXSID10280295
•  

• Inchi： 1S/C13H19NO/c1-4-12(10(2)3)13(15)14-11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3,(H,14,15)
• InChI Key： KDXUFMLREXTUST-UHFFFAOYSA-N
• SMILES： O=C(C(CC)C(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.147
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.53